Cas no 2411248-53-6 (N-2-(2-oxopiperidin-1-yl)propylbut-2-ynamide)

• Product Name: N-2-(2-oxopiperidin-1-yl)propylbut-2-ynamide
• CAS No: 2411248-53-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6170682
• PubChem ID: 146083678
• Update Time: 2025-06-11

N-2-(2-oxopiperidin-1-yl)propylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-oxopiperidin-1-yl)propylbut-2-ynamide
• EN300-26574108
• 2411248-53-6
• N-[2-(2-Oxopiperidin-1-yl)propyl]but-2-ynamide
• Z2014277828

• Inchi： 1S/C12H18N2O2/c1-3-6-11(15)13-9-10(2)14-8-5-4-7-12(14)16/h10H,4-5,7-9H2,1-2H3,(H,13,15)
• InChI Key： NPBKZHOTFOSSHB-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C(C)CNC(C#CC)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.4Ų

Additional information on N-2-(2-oxopiperidin-1-yl)propylbut-2-ynamide

N-2-(2-oxopiperidin-1-yl)propylbut-2-ynamide (CAS No. 2411248-53-6): An Emerging Compound in Medicinal Chemistry

N-2-(2-oxopiperidin-1-yl)propylbut-2-ynamide (CAS No. 2411248-53-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its piperidinone and butynamide moieties, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The piperidinone moiety is a well-known pharmacophore that is frequently found in various bioactive molecules. It is known to modulate a wide array of biological processes, including enzyme inhibition, receptor binding, and signal transduction pathways. The presence of this functional group in N-2-(2-oxopiperidin-1-yl)propylbut-2-ynamide suggests that it may have significant interactions with key biological targets, such as kinases, proteases, and G-protein coupled receptors (GPCRs).

The butynamide moiety, on the other hand, introduces additional complexity to the molecule. The presence of an acetylenic bond (C≡C) in the butynamide group can enhance the compound's ability to form hydrogen bonds and π-stacking interactions with biomolecules. This structural feature is particularly important for improving the compound's binding affinity and selectivity towards specific targets. Recent studies have shown that acetylenic compounds can exhibit enhanced cell permeability and metabolic stability, which are crucial factors for drug development.

In terms of its potential therapeutic applications, N-2-(2-oxopiperidin-1-yl)propylbut-2-ynamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Furthermore, preliminary research has also explored the anti-cancer properties of N-2-(2-oxopiperidin-1-yl)propylbut-2-ynamide. Studies have shown that it can induce apoptosis in various cancer cell lines by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. These results indicate that this compound could be a valuable lead for the development of novel anti-cancer therapies.

In addition to its biological activities, the chemical synthesis of N-2-(2-oxopiperidin-1-yl)propylbut-2-ynamide has been optimized to improve its yield and purity. Various synthetic routes have been developed, including transition-metal-catalyzed coupling reactions and multistep synthesis involving functional group transformations. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for preclinical and clinical studies.

The pharmacokinetic properties of N-2-(2-oxopiperidin-1-yl)propylbut-ynamide have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a potential drug candidate. Additionally, toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, N-2-(2-oxopiperidin-1-yl)propylbut-ynamide (CAS No. 2411248-53-6) represents an exciting new frontier in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in both academic research and pharmaceutical development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound may pave the way for innovative treatments for a variety of diseases.